Cas no 175361-81-6 (2,5-Bis-thiopheneboronic acid pinacol ester)

• Product Name: 2,5-Bis-thiopheneboronic acid pinacol ester
• CAS No: 175361-81-6
• MF: C₁₆H₂₆B₂O₄S
• MW: 336.062243938446
• MDL: MFCD09800563
• CID: 112025
• Update Time: 2025-04-18

2,5-Bis-thiopheneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
• Thiophene-2,5-diboronic acid bis(pinacol) ester
• 2,5-Bis-Thiopheneboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]-1,3,2-dioxaborolane
• BIS(4,4,5,5-TETRAMETHYL-1,3-DIOXABOROLANE)-2,5-THIOPHENE
• 2'-(2,5-thiophene)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
• 2,2'-(2,5-thiophenediyl)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
• 2,5-bis(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)thiophene
• 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)thiophene
• thiophene-2,5-bispinacolboronate
• 2,5-Thiophenediboronic acid bis(pinacol) ester
• 2,2'-(2,5-Thiophenediyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• Thiophene-2,5-diboronic acids pinacol ester
• Thiophene-2,5-diboronic acid bis(pinacol) ester 99% (GC)
• AOJXAKMKFDBHHT-UHFFFAOYSA-N
• EOS193
• C16H26B2O4S
• FCH2716397
• SY033918
• OR360704
• X0575
• Thiophene-2,5-diboronicAcidBis(pinacol)Ester
• Bi
• 2,5-Bis-thiopheneboronic acid pinacol ester

• MDL： MFCD09800563
• Inchi： 1S/C16H26B2O4S/c1-13(2)14(3,4)20-17(19-13)11-9-10-12(23-11)18-21-15(5,6)16(7,8)22-18/h9-10H,1-8H3
• InChI Key： AOJXAKMKFDBHHT-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 336.17400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 407
• Topological Polar Surface Area: 65.2

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 227.0 to 231.0 deg-C
• Boiling Point: 434.3°C at 760 mmHg
• PSA: 65.16000
• LogP: 2.34650

2,5-Bis-thiopheneboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters